Cas no 105440-01-5 (N-Ethoxycarbonyl Norfloxacin)

• Product Name: N-Ethoxycarbonyl Norfloxacin
• CAS No: 105440-01-5
• MF: C₁₉H₂₂FN₃O₅
• MW: 391.393488407135
• CID: 1153119
• PubChem ID: 14219753
• Update Time: 2025-04-20

N-Ethoxycarbonyl Norfloxacin Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid,7-[4-(ethoxycarbonyl)-1-piperazinyl]-1-ethyl-6-fluoro-1,4-dihydro-4-oxo-
• 7-[4-(Ethoxycarbonyl)piperazin-1-yl]-1-ethyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• Norfloxacin Impurity H(EP)
• Norfloxacin EP Impurity H
• 7-(4-ethoxycarbonylpiperazin-1-yl)-1-ethyl-6-fluoro-4-oxoquinoline-3-carboxylic acid
• 7-(4-(Ethoxycarbonyl)piperazin-1-yl)-1-ethyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• N-Ethoxycarbonyl Norfloxacin
• NORFLOXACINIMPURITYH
• A898880
• Norfloxacin impurity H [EP]
• NORFLOXACIN IMPURITY H [EP IMPURITY]
• 3-Quinolinecarboxylic acid, 7-(4-(ethoxycarbonyl)-1-piperazinyl)-1-ethyl-6-fluoro-1,4-dihydro-4-oxo-
• 62E12EXJ4N
• NORFLOXACIN IMPURITY H
• 105440-01-5
• UNII-62E12EXJ4N

• Inchi： 1S/C19H22FN3O5/c1-3-21-11-13(18(25)26)17(24)12-9-14(20)16(10-15(12)21)22-5-7-23(8-6-22)19(27)28-4-2/h9-11H,3-8H2,1-2H3,(H,25,26)
• InChI Key： RSAMZLZRMSYMNT-UHFFFAOYSA-N
• SMILES： FC1C=C2C(C(C(=O)O)=CN(CC)C2=CC=1N1CCN(C(=O)OCC)CC1)=O

Computed Properties

• Exact Mass: 391.15446
• Monoisotopic Mass: 391.15434897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 90.4Ų

Experimental Properties

• Density: 1.365±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 286-288 ºC
• Solubility: Insuluble (8.6E-3 g/L) (25 ºC),
• PSA: 90.39

N-Ethoxycarbonyl Norfloxacin Security Information

• Hazardous Material transportation number：NONH for all modes of transport